Cas no 1566361-13-4 (1-(2,6-difluoro-3-methylphenyl)-2,2-difluoroethan-1-ol)

• Product Name: 1-(2,6-difluoro-3-methylphenyl)-2,2-difluoroethan-1-ol
• CAS No: 1566361-13-4
• MF: C₉H₈F₄O
• MW: 208.152836799622
• CID: 6256800
• PubChem ID: 112575615
• Update Time: 2025-05-19

1-(2,6-difluoro-3-methylphenyl)-2,2-difluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-difluoro-3-methylphenyl)-2,2-difluoroethan-1-ol
• EN300-1937191
• 1566361-13-4

• Inchi： 1S/C9H8F4O/c1-4-2-3-5(10)6(7(4)11)8(14)9(12)13/h2-3,8-9,14H,1H3
• InChI Key： BTILZEALUNZSTB-UHFFFAOYSA-N
• SMILES： FC1C(C)=CC=C(C=1C(C(F)F)O)F

Computed Properties

• Exact Mass: 208.05112752g/mol
• Monoisotopic Mass: 208.05112752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(2,6-difluoro-3-methylphenyl)-2,2-difluoroethan-1-ol

Professional Introduction to 1-(2,6-difluoro-3-methylphenyl)-2,2-difluoroethan-1-ol (CAS No. 1566361-13-4)

The compound 1-(2,6-difluoro-3-methylphenyl)-2,2-difluoroethan-1-ol, identified by its CAS number 1566361-13-4, represents a significant advancement in the field of medicinal chemistry. This molecule, featuring a difluoroethanol backbone and a 2,6-difluoro-3-methylphenyl aromatic ring system, has garnered considerable attention due to its unique structural and pharmacological properties. The strategic incorporation of fluorine atoms and a methyl substituent in the phenyl ring enhances its potential as a bioactive scaffold, making it a promising candidate for further exploration in drug discovery.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry, particularly their ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles. The presence of two fluorine atoms at the 2,6-difluoro position in this compound not only imparts electronic effects that can influence receptor interactions but also contributes to its lipophilicity and resistance to enzymatic degradation. These attributes are particularly valuable in the development of small-molecule drugs designed for oral administration or targeted delivery systems.

The difluoroethanol moiety in the molecular structure of this compound introduces a polar hydroxyl group flanked by two fluorine atoms. This arrangement creates a bifunctional site that can engage in hydrogen bonding or participate in hydrophobic interactions, depending on the biological context. Such structural features are often exploited in the design of kinase inhibitors, receptor modulators, and other therapeutic agents where precise molecular recognition is critical.

In the context of contemporary drug discovery, the synthesis and characterization of novel fluorinated aromatic compounds like 1-(2,6-difluoro-3-methylphenyl)-2,2-difluoroethan-1-ol have been facilitated by advances in synthetic methodologies. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination protocols have enabled chemists to construct complex fluorinated structures with high efficiency and selectivity. These advancements have opened new avenues for exploring the pharmacological potential of such molecules.

One of the most compelling aspects of this compound is its potential application in oncology research. Fluorinated aromatic compounds have been extensively studied for their ability to interfere with key signaling pathways involved in cancer cell proliferation and survival. The 2,6-difluoro-3-methylphenyl moiety, in particular, resembles certain natural product scaffolds known for their cytotoxic effects against various malignancies. Preclinical investigations suggest that derivatives of this compound may exhibit inhibitory activity toward specific enzymes or receptors overexpressed in tumor cells.

Furthermore, the difluoroethanol group can serve as a handle for further functionalization through chemical modifications such as etherification or esterification. These transformations can be tailored to enhance solubility, improve bioavailability, or introduce additional targeting moieties. Such flexibility makes this compound a versatile building block for generating libraries of analogs for high-throughput screening (HTS) campaigns.

The pharmacokinetic profile of 1-(2,6-difluoro-3-methylphenyl)-2,2-difluoroethan-1-ol is another area of interest. Fluorine atoms are well-known for their ability to prolong drug residence time within biological systems by increasing metabolic stability and reducing renal clearance. By incorporating multiple fluorine atoms into the structure, this compound may exhibit improved pharmacokinetic properties compared to its non-fluorinated counterparts. This characteristic is particularly advantageous for drugs requiring prolonged therapeutic effects or frequent dosing regimens.

Recent computational studies have also shed light on the binding interactions of this compound with potential biological targets. Molecular docking simulations indicate that it can effectively engage with active sites on enzymes such as kinases or proteases through favorable hydrogen bonding networks and hydrophobic contacts. The electron-withdrawing nature of the fluorine atoms further optimizes these interactions by enhancing charge distribution within the binding pocket.

In conclusion,1-(2,6-difluoro-3-methylphenyl)-2,2-difluoroethan-1-ol represents a promising lead compound with significant therapeutic potential across multiple disease areas. Its unique structural features—combining a fluorinated aromatic ring system with a difluoroethanol moiety—make it an attractive candidate for further medicinal chemistry optimization. As research continues to uncover new applications for fluorinated compounds,CAS no 1566361-13-4 may play a pivotal role in developing next-generation therapeutics that address unmet medical needs.